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Compound of Interest |

Compound Name: 2-Chloroethyl 3-oxobutanoate
CAS No.: 54527-68-3
Cat. No.: B1616923
Get Quote
. J

2-Chloroethyl 3-oxobutanoate (also known as 2-chloroethyl acetoacetate) is a bifunctional
organic intermediate of significant interest to researchers and process chemists, particularly in
the pharmaceutical and fine chemical industries. Its structure incorporates both a reactive (3-
ketoester moiety and a chloroethyl group, making it a versatile synthon for constructing
complex molecular architectures. The -ketoester portion provides a platform for a wide range
of transformations, including alkylations, acylations, and cyclocondensations, while the
chloroethyl group serves as a handle for introducing an ethylene linker via nucleophilic
substitution.

This guide provides a detailed examination of the core synthetic routes to 2-Chloroethyl 3-
oxobutanoate, focusing on the key intermediates, reaction mechanisms, and practical
experimental considerations. As a Senior Application Scientist, the emphasis here is not merely
on procedural steps but on the underlying chemical principles that govern the selection of
reagents, catalysts, and reaction conditions, thereby providing a self-validating framework for
laboratory synthesis.

Physicochemical Properties
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A summary of the key properties for 2-Chloroethyl 3-oxobutanoate is presented below.

Property Value Source(s)
CAS Number 54527-68-3 [11[2]
Molecular Formula CeHoCIOs3 [1]
Molecular Weight 164.59 g/mol [2]
Appearance Colorless to light yellow liquid [1][3]
Boiling Point 231.44°C (estimate) [1]

Density ~1.206 g/mL [1]

Storage Inert atmosphere, 2-8°C [1][3]

Synthetic Pathway I: Acetoacetylation via Diketene
Ring-Opening

One of the most direct and industrially relevant methods for producing acetoacetate esters is
the reaction of diketene with an alcohol. This pathway leverages the high reactivity of the
strained B-lactone ring in diketene. The key intermediates in this process are the alcohol itself,
diketene, and the transient species formed upon nucleophilic attack.

Causality and Mechanistic Insights

The reaction proceeds via the nucleophilic attack of the hydroxyl group of 2-chloroethanol on
the electrophilic carbonyl carbon of the diketene lactone ring. This attack leads to the opening
of the four-membered ring to generate the final 3-ketoester product. While the reaction can
proceed thermally, it is often catalyzed to improve reaction rates and selectivity.

Acid Catalysis: In the presence of an acid catalyst (Brgnsted or Lewis), the carbonyl oxygen of
the diketene is protonated (or coordinated to the Lewis acid).[4] This protonation significantly
increases the electrophilicity of the carbonyl carbon, making it more susceptible to attack by the
weakly nucleophilic alcohol.[4][5] This is a common strategy to activate carbonyl compounds
towards nucleophilic addition.[6]
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Route 2: Transesterification
Route 1: Diketene Acetoacetylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Introduction: The Strategic Importance of 2-Chloroethyl
3-oxobutanoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1616923/docs#introduction-the-strategic-importance-
of-2-chloroethyl-3-oxobutanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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